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Compound of Interest

Compound Name: 2,2'-Oxybisbutan-1-ol

Cat. No.: B15178004 Get Quote

This guide provides a detailed overview of the core physicochemical properties of 2,2'-
Oxybisbutan-1-ol, a chemical compound of interest to researchers and professionals in drug

development and chemical sciences.

Quantitative Data Summary
The fundamental molecular characteristics of 2,2'-Oxybisbutan-1-ol are summarized in the

table below. This data is essential for a variety of experimental and theoretical applications,

including reaction stoichiometry, analytical characterization, and computational modeling.

Property Value

Molecular Formula C8H18O3

Molecular Weight 162.23 g/mol

The molecular formula, C8H18O3, and a molecular weight of 162.23 g/mol are defining

characteristics of this compound[1][2][3].

Logical Relationship of Molecular Properties
The following diagram illustrates the direct relationship between the compound's name and its

fundamental molecular properties.
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Figure 1. Relationship between Compound and Properties.

Disclaimer: The experimental protocols for determining molecular weight and formula are

standard analytical procedures (e.g., mass spectrometry, elemental analysis) and are not

detailed here as they are considered fundamental laboratory techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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